![molecular formula C9H12N2O B1436847 6-Cyclopentylpyrimidin-4-ol CAS No. 1159818-25-3](/img/structure/B1436847.png)
6-Cyclopentylpyrimidin-4-ol
Overview
Description
6-Cyclopentylpyrimidin-4-ol, also known as 6-CPP, is a cyclic organic compound of the pyrimidin-4-ol family. It has a wide range of applications in the field of science and has been studied extensively in the past few decades. 6-CPP is a highly versatile compound and has been used in a variety of different experiments, including in the synthesis of various compounds, as a reagent in organic synthesis, and in the study of its biochemical and physiological effects in laboratory experiments.
Scientific Research Applications
Cancer Therapy
6-Cyclopentylpyrimidin-4-ol has shown potential in the synthesis of novel palbociclib-based CDK4/6 inhibitors . These inhibitors are crucial in cancer therapy, particularly for HR+/HER2- breast cancer, by blocking cell cycle progression and thus inhibiting tumor growth.
Drug Design
The compound plays a role in the design of biologically active compounds. It has been used in the development of antiviral and antileukemic agents, drugs for combating hyperuricemia, neurodegenerative disorders, and certain forms of cancer .
Material Chemistry
In material chemistry, 6-Cyclopentylpyrimidin-4-ol is used as an intermediate in the synthesis of pyrrolo[2,3-d]pyrimidine derivatives, which have applications in medicinal chemistry and material chemistry .
Green Chemistry
The compound is relevant in green chemistry for developing sustainable synthesis processes. It’s used in methods that aim to reduce the use of hazardous substances and improve environmental safety .
Synthesis of Bioactive Compounds
Fungal endophytes utilize 6-Cyclopentylpyrimidin-4-ol for the synthesis of bioactive compounds against microbial diseases, offering an eco-friendly alternative to chemical synthesis .
Pharmaceuticals
In the pharmaceutical industry, 6-Cyclopentylpyrimidin-4-ol is involved in the synthesis of compounds with potential therapeutic applications, including antimicrobial and antitumor activities .
Biomedical Applications
Endophytic fungi produce bioactive compounds from 6-Cyclopentylpyrimidin-4-ol, which have biomedical applications such as antimicrobial, antiviral, and anticancer activities .
Cosmeceutical Applications
Enzymatic modifications of 6-Cyclopentylpyrimidin-4-ol lead to the synthesis of products with properties beneficial for cosmetic applications, highlighting its role in the cosmeceutical industry .
properties
IUPAC Name |
4-cyclopentyl-1H-pyrimidin-6-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2O/c12-9-5-8(10-6-11-9)7-3-1-2-4-7/h5-7H,1-4H2,(H,10,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CCBGCVWONHQIHN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)C2=CC(=O)NC=N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401302833 | |
Record name | 6-Cyclopentyl-4(3H)-pyrimidinone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401302833 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
164.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-Cyclopentylpyrimidin-4-ol | |
CAS RN |
1159818-25-3 | |
Record name | 6-Cyclopentyl-4(3H)-pyrimidinone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1159818-25-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 6-Cyclopentyl-4(3H)-pyrimidinone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401302833 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.